Cas no 105273-65-2 (5-(propoxymethyl)oxolan-2-one)

5-(propoxymethyl)oxolan-2-one structure
5-(propoxymethyl)oxolan-2-one structure
Product Name:5-(propoxymethyl)oxolan-2-one
CAS No:105273-65-2
MF:C8H14O3
MW:158.194962978363
CID:1152459
PubChem ID:15757507
Update Time:2025-04-20

5-(propoxymethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(propoxymethyl)oxolan-2-one
    • SCHEMBL3661694
    • 105273-65-2
    • DTXSID30578025
    • Inchi: 1S/C8H14O3/c1-2-5-10-6-7-3-4-8(9)11-7/h7H,2-6H2,1H3
    • InChI Key: CVPFOZAHILABCI-UHFFFAOYSA-N
    • SMILES: O1C(CCC1COCCC)=O

Computed Properties

  • Exact Mass: 158.094294304g/mol
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 35.5Ų
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